Dimethyl 5-amino-4-hydroxyisophthalate
Overview
Description
“Dimethyl 5-amino-4-hydroxyisophthalate” is a chemical compound with the molecular formula C10H11NO5 . It is used for research and development purposes .
Synthesis Analysis
The synthesis of similar compounds has been studied. For instance, a base-catalyzed nucleophilic oxirane ring-opening addition reaction between dimethyl 5-hydroxyisophthalate and allyl glycidyl ether was studied .
Molecular Structure Analysis
The molecular structure of “Dimethyl 5-amino-4-hydroxyisophthalate” consists of 10 carbon atoms, 11 hydrogen atoms, 1 nitrogen atom, and 5 oxygen atoms . The exact structure can be determined using techniques like NMR spectroscopy .
Chemical Reactions Analysis
In the course of developing novel capping ligands with variable steric factors, which will be used as an organic coating for metal oxide nanoparticles, a base-catalyzed nucleophilic oxirane ring-opening addition reaction between dimethyl 5-hydroxyisophthalate and allyl glycidyl ether was studied .
Scientific Research Applications
Radiographic Contrast Agents
Dimethyl 5-amino-4-hydroxyisophthalate serves as a valuable synthetic intermediate in the preparation of radiographic contrast agents. Specifically, it contributes to the synthesis of N,N’-Bis(2,3-dihydroxypropyl)-5-[(N-(2-hydroxyethyl)carbamoyl)methoxy]-2,4,6-triiodoisophthalamide (B426310). This compound is related to Ioversol , a nonionic, low osmolality contrast agent used in medical imaging procedures such as computed tomography (CT) scans and angiography .
Polyether Dendrons
Researchers have employed dimethyl 5-amino-4-hydroxyisophthalate as a novel building block for the synthesis of sterically crowded polyether dendrons. These dendritic structures find applications in drug delivery, catalysis, and materials science. The compound’s unique properties contribute to the design of functional materials with tailored properties .
Metal Oxide Nanoparticles
In the search for non-polymeric capping ligands for metal oxide nanoparticles, scientists have synthesized derivatives of isophthalic acid. Dimethyl 5-amino-4-hydroxyisophthalate, when reacted with allyl glycidyl ether, yields compounds with ethylene oxide chain substituents. These derivatives may serve as promising ligands for functionalizing metal oxide nanoparticles in various applications, including catalysis and nanomaterials .
Safety and Hazards
The safety data sheet for a similar compound, “Dimethyl 5-aminoisophthalate”, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is advised to avoid breathing dust/fume/gas/mist/vapors/spray, avoid contact with skin and eyes, and use personal protective equipment .
Future Directions
In the future, “Dimethyl 5-amino-4-hydroxyisophthalate” and similar compounds could be used in the development of novel capping ligands with variable steric factors, which will be used as an organic coating for metal oxide nanoparticles . This could have applications in a wide variety of non-invasive medical treatment and diagnostic procedures .
properties
IUPAC Name |
dimethyl 5-amino-4-hydroxybenzene-1,3-dicarboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO5/c1-15-9(13)5-3-6(10(14)16-2)8(12)7(11)4-5/h3-4,12H,11H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UUYVNTDBTBWXJI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C(=C1)N)O)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Dimethyl 5-amino-4-hydroxyisophthalate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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